1-(cyclopropylsulfonyl)-N-(2,2-dimethoxyethyl)azetidine-3-carboxamide

• IUPAC Name: 1-cyclopropylsulfonyl-N-(2,2-dimethoxyethyl)azetidine-3-carboxamide
• InChI: InChI=1S/C11H20N2O5S/c1-17-10(18-2)5-12-11(14)8-6-13(7-8)19(15,16)9-3-4-9/h8-10H,3-7H2,1-2H3,(H,12,14)
• InChI Key: MZEPALWPJMKGRI-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C1CN(C1)S(=O)(=O)C2CC2)OC
• Molecular Formula: C11H20N2O5S
• Molecular Weight: 292.35 g/mol

Description

1-(cyclopropylsulfonyl)-N-(2,2-dimethoxyethyl)azetidine-3-carboxamide, also known as CP-544326, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of azetidine carboxamides and has been shown to have promising effects in various scientific research applications.

Scientific Research Applications

Synthesis of Functionalized Amino Acid Derivatives

Research on functionalized amino acid derivatives, including compounds with structures similar to "1-(cyclopropylsulfonyl)-N-(2,2-dimethoxyethyl)azetidine-3-carboxamide," has been conducted to explore their potential as new pharmacophores for designing anticancer agents. A study highlighted the synthesis and evaluation of a new series of functionalized amino acid derivatives for their in vitro cytotoxicity against human cancer cell lines, showing promising results in ovarian and oral cancers (Kumar et al., 2009).

Reaction Mechanisms and Cycloadduct Formation

Another area of application involves the study of reaction mechanisms, such as the reaction of aromatic N-oxides with dipolarophiles, leading to the formation of azetidine-type cycloadducts. This research provides valuable insights into the regioselectivity and potential synthetic applications of similar compounds (Matsuoka et al., 1992).

Antioxidant Activities

The synthesis and antioxidant activities of novel indane-amide substituted derivatives, including pyrazole, pyrimidine, pyridine, and 2-pyrone derivatives, have been investigated. These studies are crucial for understanding the antioxidant potential of compounds with similar structural features (Mohamed & El-Sayed, 2019).

Polymerization and Material Science

Research on the activated monomer polymerization of N-sulfonylazetidine has revealed new pathways for creating polymers with unique properties, such as p(N-K-MsAzet), which forms via an activated monomer anionic polymerization. This research opens up new possibilities for the use of such compounds in material science and polymer chemistry (Reisman et al., 2020).

Antimicrobial and Antitubercular Activities

The synthesis and biological evaluation of Schiff's bases and 2-azetidinones of isonocotinyl hydrazone as potential antidepressant and nootropic agents indicate the broader pharmacological potential of structurally similar compounds. These studies suggest that the 2-azetidinone skeleton has potential as a CNS active agent, offering a promising avenue for the development of new therapeutic agents (Thomas et al., 2016).